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Compound of Interest

Compound Name: IR-117-17

Cat. No.: B15574847

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe and compliant disposal of IR-
117-17, an ionizable cationic and biodegradable amino lipid commonly used in the formulation
of lipid nanoparticles (LNPs) for mRNA delivery.[1][2][3] Adherence to these procedures is
critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory
compliance.

Hazard Assessment and Waste Classification

IR-117-17 is typically supplied as a solution in ethanol.[1][2][3] Therefore, the waste generated
from its use must be treated as hazardous. The primary hazards are associated with the
ethanol solvent, which is a flammable liquid. While IR-117-17 itself is described as
biodegradable, its cationic nature may confer cytotoxic properties, necessitating careful
handling and disposal to prevent release into the environment.[4][5]

The waste stream containing IR-117-17 and its ethanol solvent is classified as flammable
hazardous waste.

Key Data for Disposal Considerations

The following table summarizes the essential information for the proper handling and disposal
of IR-117-17 waste.
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Characteristic Datal/Information Citation
Chemical Name IR-117-17 [11[2][4]
CAS Number 2940241-38-1 [1][4]
Primary Solvent Ethanol [1112][3]
Waste Classification Flammable Hazardous Waste [61[7181[9]
Primary Hazard Ignitability (due to ethanol) [6][8]1[9]
Secondary Hazard Pot.enfiaI.C.ytotoxicity (as a 51120]
cationic lipid)

o Strong oxidizing agents, acids,
Incompatibilities [6][8]
and bases

Step-by-Step Disposal Protocol for IR-117-17

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
waste containing IR-117-17.

Personal Protective Equipment (PPE)

Before handling IR-117-17 waste, ensure you are wearing the appropriate PPE:
o Safety Goggles: To protect eyes from splashes.
o Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

o Laboratory Coat: To protect skin and clothing.

Waste Collection and Container Requirements

o Designated Waste Container: Use a dedicated, leak-proof container clearly labeled for
flammable liquid waste.

o Material Compatibility: The container must be compatible with ethanol. High-density
polyethylene (HDPE) or glass containers are suitable. Avoid using metal containers where
possible to prevent the risk of sparks.[6]
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» Container Sealing: The container must have a secure, tight-fitting lid to prevent evaporation
of ethanol and the release of vapors. Keep the container closed except when adding waste.

Waste Labeling

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

e Full Chemical Names: List all contents, including "IR-117-17" and "Ethanol". Do not use
abbreviations.

o Approximate Concentrations or Percentages of each component.

o Date of Waste Accumulation Start: The date when the first drop of waste was added to the
container.

e Hazard Pictograms: Include the pictogram for flammability.

Segregation and Storage

e Segregation: Store the IR-117-17 waste container separately from incompatible materials,
especially strong oxidizing agents (like bleach), acids, and bases, to prevent dangerous
chemical reactions.[8]

o Storage Location: Store the waste container in a cool, dry, well-ventilated area, away from
sources of ignition such as open flames, hot surfaces, and sparks.

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to catch any potential leaks.

Final Disposal

e Do Not Dispose Down the Drain: Under no circumstances should IR-117-17 or its ethanol
solution be poured down the sink.[6][7][8] This is a violation of environmental regulations and
can harm aquatic life.
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e Do Not Evaporate: Intentional evaporation of the ethanol solvent in a fume hood or
elsewhere is not a permissible disposal method and is illegal in many jurisdictions.[6]

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department or a certified hazardous waste disposal company to arrange for the
pickup and proper disposal of the waste.

Experimental Protocol: Spill Cleanup
In the event of a spill of IR-117-17 solution, follow this procedure:
o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Eliminate Ignition Sources: Turn off any nearby hot plates, open flames, or other potential
sources of ignition.

o Ventilate the Area: Increase ventilation by opening a fume hood sash if the spill is contained
within it.

o Contain the Spill: Use absorbent pads or other suitable absorbent material from a chemical
spill kit to contain the spill.

o Absorb the Spill: Apply absorbent material over the spill, working from the outside in.

o Collect Contaminated Materials: Carefully collect all contaminated absorbent materials and
any broken glass into a designated hazardous waste bag or container.

o Clean the Area: Wipe the spill area with a damp cloth. The cloth and any contaminated PPE
(e.g., gloves) must also be disposed of as hazardous waste.

» Label and Dispose: Seal and label the container with the collected spill debris as flammable
hazardous waste and arrange for its disposal through your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of IR-117-
17.
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IR-117-17 Disposal Workflow
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Caption: Decision workflow for the safe disposal of IR-117-17.
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Disclaimer: This document provides general guidance. Researchers must consult their
institution's specific safety protocols and comply with all local, state, and federal regulations
regarding hazardous waste disposal. If you are unsure about any aspect of the disposal
process, contact your Environmental Health and Safety (EHS) department for assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15574847?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40420/ir-117-17
https://www.medchemexpress.com/ir-117-17.html
https://broadpharm.com/product/bp-42676
https://static.cymitquimica.com/products/TM/pdf/sds-T201180.pdf
https://en.wikipedia.org/wiki/Cationic_liposome
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.reddit.com/r/labrats/comments/1mpmyyd/ethanol_is_hazardous_waste/
https://www.researchgate.net/publication/24282823_Addressing_the_problem_of_cationic_lipid-mediated_toxicity_The_magnetoliposome_model
https://www.benchchem.com/product/b15574847#ir-117-17-proper-disposal-procedures
https://www.benchchem.com/product/b15574847#ir-117-17-proper-disposal-procedures
https://www.benchchem.com/product/b15574847#ir-117-17-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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